Cas no 1221715-93-0 (tert-Butyl 3-(3-bromopropoxy)azetidine-1-carboxylate)

• Product Name: tert-Butyl 3-(3-bromopropoxy)azetidine-1-carboxylate
• CAS No: 1221715-93-0
• MF: C₁₁H₂₀BrNO₃
• MW: 294.185402870178
• MDL: MFCD16140248
• CID: 5602713
• PubChem ID: 53484285
• Update Time: 2025-06-08

tert-Butyl 3-(3-bromopropoxy)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• A1-04401
• 3-(3-Bromopropoxy)azetidine-1-carboxylic acid tert-butyl ester
• EN300-24261457
• SCHEMBL22464948
• tert-Butyl 3-(3-bromopropoxy)azetidine-1-carboxylate
• 3-(3-Bromo-propoxy)-azetidine-1-carboxylic acid tert-butyl ester
• 1221715-93-0
• 1-Azetidinecarboxylic acid, 3-(3-bromopropoxy)-, 1,1-dimethylethyl ester

• MDL： MFCD16140248
• Inchi： 1S/C11H20BrNO3/c1-11(2,3)16-10(14)13-7-9(8-13)15-6-4-5-12/h9H,4-8H2,1-3H3
• InChI Key： XYRRZACCGWDLGZ-UHFFFAOYSA-N
• SMILES： BrCCCOC1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 293.06266g/mol
• Monoisotopic Mass: 293.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 319.8±32.0 °C(Predicted)
• pka: -2.87±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-Butyl 3-(3-bromopropoxy)azetidine-1-carboxylate

Introduction to Tert-Butyl 3-(3-bromopropoxy)azetidine-1-carboxylate (CAS No: 1221715-93-0)

Tert-butyl 3-(3-bromopropoxy)azetidine-1-carboxylate, a compound with the chemical formula C₁₁H₁₇BromNO₃, is a highly specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique CAS number 1221715-93-0, belongs to a class of azetidine derivatives that are known for their versatile applications in drug development. The structural integrity of this molecule, featuring a tert-butyl group and a bromopropoxy moiety, makes it an intriguing candidate for further exploration in synthetic chemistry and biological studies.

The synthesis of Tert-butyl 3-(3-bromopropoxy)azetidine-1-carboxylate involves a series of well-planned chemical reactions that highlight the expertise required in organic synthesis. The presence of the bromine atom in the 3-bromopropoxy group introduces a high degree of reactivity, enabling various functionalization strategies that can be exploited in the development of novel pharmaceutical agents. This reactivity is particularly valuable in cross-coupling reactions, which are fundamental to constructing complex molecular architectures.

In recent years, there has been a surge in research focusing on azetidine derivatives due to their potential as bioactive molecules. Azetidine rings are structurally similar to cyclopropanes but offer greater stability, making them suitable for various pharmacological applications. The tert-butyl group in Tert-butyl 3-(3-bromopropoxy)azetidine-1-carboxylate not only enhances the solubility of the compound but also provides a handle for further chemical modifications. These modifications can be tailored to target specific biological pathways, thereby increasing the therapeutic efficacy of the final drug product.

One of the most promising areas of research involving Tert-butyl 3-(3-bromopropoxy)azetidine-1-carboxylate is its potential use as an intermediate in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, including inflammation and cancer progression. By inhibiting specific proteases, it may be possible to develop treatments that modulate these processes effectively. The bromine atom in the molecule allows for easy introduction of other functional groups, which can be fine-tuned to achieve high selectivity and potency against target proteases.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery. Heterocycles, such as azetidine, are known for their ability to mimic natural products and biological molecules, making them ideal candidates for drug development. Tert-butyl 3-(3-bromopropoxy)azetidine-1-carboxylate exemplifies this trend by combining structural features that enhance both bioavailability and metabolic stability. These properties are critical for ensuring that a drug remains effective in the body while minimizing side effects.

Advances in computational chemistry have also played a significant role in understanding the potential applications of Tert-butyl 3-(3-bromopropoxy)azetidine-1-carboxylate. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. This information is invaluable for designing experiments and optimizing synthetic routes. By leveraging computational tools, scientists can accelerate the discovery process and identify promising candidates for further development.

The role of this compound in medicinal chemistry extends beyond protease inhibition. It has also shown potential as a building block for more complex molecules with diverse pharmacological activities. For instance, derivatives of Tert-butyl 3-(3-bromopropoxy)azetidine-1-carboxylate have been explored as inhibitors of kinases and other enzymes involved in signal transduction pathways. These pathways are frequently dysregulated in diseases such as cancer, making them attractive targets for therapeutic intervention.

The synthesis and characterization of Tert-butyl 3-(3-bromopropoxy)azetidine-1-carboxylate have been refined through continuous improvements in synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular frameworks from simpler precursors. These advances have not only improved yields but also reduced the environmental impact of synthetic processes, aligning with growing concerns about sustainable chemistry.

In conclusion, Tert-butyl 3-(3-bromopropoxy)azetidine-1-carboxylate (CAS No: 1221715-93-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.